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Compound of Interest

Compound Name: Diethylzinc

Cat. No.: B1219324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of diethylzinc
(DEZ), a highly reactive organozinc compound with significant applications in organic synthesis

and materials science. The information is presented to facilitate its use in research,

development, and manufacturing environments, with a strong emphasis on quantitative data,

experimental context, and safety considerations.

Core Physical and Thermodynamic Properties
Diethylzinc is a colorless, mobile liquid with a characteristic garlic-like odor. It is a pyrophoric

material, meaning it ignites spontaneously upon exposure to air, and it reacts violently with

water.[1] These properties necessitate handling under a dry, inert atmosphere.[2][3]

The following tables summarize the key physical and thermodynamic properties of diethylzinc
liquid.

Table 1: General and Physical Properties of Diethylzinc
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Property Value Notes

Molecular Formula C₄H₁₀Zn

Molecular Weight 123.5 g/mol [1]

Appearance Colorless, mobile liquid [1]

Odor Garlic-like [1]

Density 1.205 g/mL at 25 °C

Boiling Point 117-118 °C at 760 mmHg

Melting Point -28 °C

Refractive Index (n²⁰/D) 1.498

Viscosity 0.7 mPa·s at 21 °C [4]

Surface Tension (Not available)

Solubility

Miscible with ether, petroleum

ether, benzene, and other

hydrocarbons.[1]

Reacts violently with water and

alcohols.

Table 2: Thermodynamic Properties of Diethylzinc

Property Value Notes

Vapor Pressure 16 mmHg at 20 °C

Heat of Vaporization 326 J/g

Heat of Combustion (Not available)

Heat of Formation (Liquid) 17 kJ/mol

Specific Heat 1.502 J/g·°C at 57 °C

Autoignition Temperature Spontaneously ignites in air [1]

Flash Point Not applicable (pyrophoric)
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Experimental Protocols
Accurate determination of the physical properties of a pyrophoric and air-sensitive compound

like diethylzinc requires specialized equipment and adherence to strict inert atmosphere

techniques. General methodologies are adapted to ensure safety and prevent decomposition of

the sample.

General Safety and Handling Precautions
All manipulations of diethylzinc must be performed in a glove box or under an inert

atmosphere (e.g., dry nitrogen or argon) using Schlenk line techniques.[2][3][5] All glassware

must be rigorously dried, and solvents must be anhydrous. Personal protective equipment,

including fire-resistant lab coats, safety glasses, and appropriate gloves, is mandatory.[6] An

appropriate fire extinguisher (e.g., Class D for combustible metals) and a container of

powdered lime or dry sand should be readily accessible for spill control.[7]

Determination of Density
The density of diethylzinc can be determined using a pycnometer that has been adapted for

use with air-sensitive liquids.

Methodology:

Preparation: A gas-tight pycnometer of known volume is thoroughly dried in an oven and

then cooled under a stream of inert gas.

Tare Weight: The empty, sealed pycnometer is weighed to obtain its tare mass.

Filling: Inside a glovebox, the pycnometer is carefully filled with diethylzinc. The container is

sealed to prevent any contact with air.

Equilibration and Weighing: The filled pycnometer is placed in a constant-temperature bath

until thermal equilibrium is reached. It is then removed, carefully cleaned and dried on the

exterior, and weighed.

Calculation: The density is calculated by dividing the mass of the diethylzinc (filled weight

minus tare weight) by the known volume of the pycnometer.
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Determination of Viscosity
The viscosity of diethylzinc can be measured using a modified Ostwald viscometer designed

for operation within a closed, inert-atmosphere system.

Methodology:

Apparatus Setup: A sealed Ostwald viscometer is connected to a Schlenk line. The

viscometer is placed in a constant-temperature bath.

Sample Transfer: Diethylzinc is transferred into the viscometer via a cannula under a

positive pressure of inert gas.

Measurement: The liquid is drawn up into the upper bulb of the viscometer by applying a

slight vacuum. The time taken for the liquid meniscus to fall between two calibrated marks is

measured.

Calculation: The kinematic viscosity is calculated using the formula η = K * t, where K is the

viscometer constant and t is the flow time. The dynamic viscosity can be obtained by

multiplying the kinematic viscosity by the density of diethylzinc at the same temperature.

Determination of Vapor Pressure
The vapor pressure of diethylzinc can be determined using a static or dynamic method with an

apparatus designed to handle air-sensitive and potentially decomposing compounds.

Methodology (Static Method):

Apparatus: A thermostatted vessel connected to a pressure transducer, all within a system

that can be evacuated and backfilled with an inert gas.

Sample Introduction: A small, degassed sample of diethylzinc is introduced into the vessel

under an inert atmosphere.

Equilibration: The vessel is immersed in a constant-temperature bath, and the system is

allowed to reach thermal and vapor-liquid equilibrium.
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Measurement: The pressure of the vapor in equilibrium with the liquid is measured by the

pressure transducer. This is repeated at various temperatures to obtain the vapor pressure

curve.

Determination of Heat of Vaporization
The heat of vaporization can be determined calorimetrically or calculated from vapor pressure

data using the Clausius-Clapeyron equation.

Methodology (Calorimetric):

Apparatus: A specialized vaporization calorimeter designed for reactive compounds is used.

This often involves a Calvet-type calorimeter.

Procedure: A known amount of diethylzinc is vaporized at a constant temperature within the

calorimeter.

Measurement: The heat absorbed during the vaporization process is measured.

Calculation: The molar enthalpy of vaporization is calculated by dividing the measured heat

by the number of moles of the vaporized sample.

Key Reactions and Experimental Workflows
Diethylzinc is a versatile reagent in organic chemistry. Below are representations of a common

synthetic application and a catalytic cycle.

Experimental Workflow: Simmons-Smith
Cyclopropanation
The Simmons-Smith reaction is a widely used method for the stereospecific synthesis of

cyclopropanes from alkenes. The Furukawa modification utilizes diethylzinc.[8]
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Reagent Preparation

Reaction Setup (Inert Atmosphere)

Work-up and Purification

Prepare Anhydrous Solvent (e.g., CH2Cl2) and Alkene

Assemble Dry Glassware under Nitrogen/Argon

Obtain Diethylzinc Solution (e.g., in Hexane)

Add Diethylzinc Solution

Obtain Diiodomethane

Add Diiodomethane Dropwise

Cool Solvent and Alkene to 0 °C

Stir at Room Temperature for 4h

Quench Reaction with Aqueous NaOH

Extract with CH2Cl2

Dry Organic Layers (e.g., MgSO4)

Purify by Column Chromatography

Obtain Cyclopropane Product

Click to download full resolution via product page

Simmons-Smith Cyclopropanation Workflow
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Signaling Pathway: Catalytic Asymmetric Addition to
Aldehydes
Diethylzinc can be used for the enantioselective addition of an ethyl group to aldehydes, a key

C-C bond-forming reaction, when in the presence of a chiral catalyst.[9]

Catalyst Activation

Catalytic Cycle

Chiral Ligand (e.g., Amino Alcohol)

Chiral Zinc Complex (Catalyst)

Diethylzinc (Et2Zn)

Transition State Complex

Coordination

Aldehyde (R-CHO) Diethylzinc (Et2Zn)

Ethyl Transfer

Product-Catalyst Complex

C-C Bond Formation

Catalyst Regeneration

Chiral Secondary Alcohol

Release

Click to download full resolution via product page

Asymmetric Addition of Diethylzinc to an Aldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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